Cas no 160669-25-0 (Olean-12-ene-23,28-dioic acid, 3-hydroxy-, 28-(O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl) ester, (3α,4α)-)

• Product Name: Olean-12-ene-23,28-dioic acid, 3-hydroxy-, 28-(O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl) ester, (3α,4α)-
• CAS No: 160669-25-0
• MF: C₄₈H₇₆O₁₉
• MW: 957.117g/molg/mol
• CID: 171489
• Update Time: 2024-03-01

Olean-12-ene-23,28-dioic acid, 3-hydroxy-, 28-(O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl) ester, (3α,4α)- Chemical and Physical Properties

Names and Identifiers

• 4)-b-D-glucopyranosyl(1&reg
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl) ester, (3a,4a)- (9CI)
• Cirenshenoside V
• Scheffoleoside D
• CID 101675598
• Olean-12-ene-23,28-dioic acid, 3-hydroxy-, 28-(O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl) ester, (3α,4α)-

• Inchi： 1S/C48H76O19/c1-21-29(51)31(53)34(56)39(63-21)66-37-24(19-49)64-38(36(58)33(37)55)62-20-25-30(52)32(54)35(57)40(65-25)67-42(61)48-16-14-43(2,3)18-23(48)22-8-9-26-44(4)12-11-28(50)47(7,41(59)60)27(44)10-13-46(26,6)45(22,5)15-17-48/h8,21,23-40,49-58H,9-20H2,1-7H3,(H,59,60)/t21-,23-,24+,25+,26+,27+,28+,29-,30+,31+,32-,33+,34+,35+,36+,37+,38+,39-,40-,44+,45+,46+,47-,48-/m0/s1
• InChI Key： LEXLFIULVWKBPT-ZOGDPUPDSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O[C@H]6[C@@H]([C@@H]([C@H]([C@H](C)O6)O)O)O)O)O)O5)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 956.498
• Monoisotopic Mass: 956.498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 10
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 1026.7±65.0 °C(Predicted)
• pka: 4.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins